Cas no 88040-25-9 (Δ2-Cefepime)

Δ2-Cefepime structure
Δ2-Cefepime structure
Product Name:Δ2-Cefepime
CAS No:88040-25-9
MF:C23H34N6O6S2
MW:554.68266248703
CID:826966
Update Time:2025-04-19

Δ2-Cefepime Chemical and Physical Properties

Names and Identifiers

    • Δ2-Cefepime
    • Δ2-Cefepime Etherate
    • Δ2-Cefepime Etherate Dihydrochloride Salt
    • (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate,ethoxyethane
    • CALCOBUTROL
    • Inchi: 1S/C19H24N6O5S2.C4H10O/c1-25(5-3-4-6-25)7-10-8-31-17-13(16(27)24(17)14(10)18(28)29)22-15(26)12(23-30-2)11-9-32-19(20)21-11;1-3-5-4-2/h8-9,13-14,17H,3-7H2,1-2H3,(H3-,20,21,22,26,28,29);3-4H2,1-2H3/b23-12-;/t13-,14?,17-;/m1./s1
    • InChI Key: DBCVQAGQPYVVDA-XVKMNWMGSA-N
    • SMILES: S1C=C(C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O)C[N+]1(C)CCCC1.O(CC)CC

Experimental Properties

  • Melting Point: >151°C (dec.)

Δ2-Cefepime Pricemore >>

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Δ2-Cefepime Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium 2-ethylhexanoate Solvents: Methanol ,  Ethyl acetate
Reference
Synthesis and structure-activity relationships of a new series of cephalosporins, BMY-28142 and related compounds
Naito, Takayuki; et al, Journal of Antibiotics, 1986, 39(8), 1092-107

Production Method 2

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Trifluoroacetic acid
2.1 Reagents: Sodium 2-ethylhexanoate Solvents: Methanol ,  Ethyl acetate
Reference
Synthesis and structure-activity relationships of a new series of cephalosporins, BMY-28142 and related compounds
Naito, Takayuki; et al, Journal of Antibiotics, 1986, 39(8), 1092-107

Δ2-Cefepime Raw materials

Δ2-Cefepime Preparation Products

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